Cas no 1391610-04-0 (Methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline-8-carboxylate)

Methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline-8-carboxylate structure
1391610-04-0 structure
Product name:Methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline-8-carboxylate
CAS No:1391610-04-0
MF:C19H19BrFNO2
MW:392.262068033218
CID:4698300

Methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-8-carboxylate
    • VGZIVHADYLBLFL-UHFFFAOYSA-N
    • 2-(3-bromo-phenyl)-6-fluoro-4,4-dimethyl-1,2,3,4-tetrahydro-quinoline-8-carboxylic acid methyl ester
    • Methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline-8-carboxylate
    • Inchi: 1S/C19H19BrFNO2/c1-19(2)10-16(11-5-4-6-12(20)7-11)22-17-14(18(23)24-3)8-13(21)9-15(17)19/h4-9,16,22H,10H2,1-3H3
    • InChI Key: VGZIVHADYLBLFL-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1CC(C)(C)C2C=C(C=C(C(=O)OC)C=2N1)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 472
  • Topological Polar Surface Area: 38.3

Methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline-8-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
XY0236-0.5g
methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-8-carboxylate
1391610-04-0 95%
0.5g
$1000 2023-09-07

Recommend Articles

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk